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Compound of Interest

Compound Name: ChemR23-IN-1

Cat. No.: B12400190

Introduction

ChemR23, also known as chemokine-like receptor 1 (CMKLR1), is a G protein-coupled
receptor that plays a significant role in both inflammatory pathways and metabolic processes.
[1][2] Its cognate ligand is the adipokine chemerin.[1] The ChemR23 signaling pathway is
implicated in various physiological and pathological conditions, including inflammation,
adipogenesis, and cancer, making it a crucial target for research and drug development.[2][3]
Immunohistochemistry (IHC) is a powerful technique to visualize the expression and
localization of ChemR23 within tissue samples, providing valuable insights into its biological
roles. These application notes provide a detailed protocol for the IHC staining of ChemR23 in
formalin-fixed, paraffin-embedded (FFPE) tissues.

Data Presentation

The expression of ChemR23 varies across different tissues and cell types. The following table
summarizes semi-quantitative data on ChemR23 expression in various human tissues based

on immunohistochemical studies.
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Tissue Type

Expression Level

Cellular
Localization

Reference

Hepatocellular
Carcinoma (HCC)

Low in 24%, Moderate
in 49%, High in 27%
of cases

Cytoplasmic in

hepatocytes

[4]

Breast Cancer

Co-expressed with
TAM markers (CD14,
CD163, MRC1, HLA-
DRA)

Macrophages (lbal
positive cells) in tumor

and peritumoral areas

[5]L6]

Mesothelioma

Co-expressed with
TAM markers (CD14,
CD163, MRC1, HLA-
DRA)

Macrophages (Ibal
positive cells) in tumor

and peritumoral areas

[5][6]

Positive staining in

Articular Cartilage ] Chondrocytes [7]
resident chondrocytes
White Adipose Tissue Predominantly ]
Adipocytes [31[8]
(WAT) expressed
) Predominantly
Liver Hepatocytes [3]
expressed
Central Nervous Predominantly ]
Glial cells [3]
System expressed
Monocytes Expressed Cell surface [8][9]
Macrophages Expressed Cell surface [819]
Dendritic Cells Expressed Cell surface [8]

Experimental Protocols

Immunohistochemical Staining Protocol for ChemR23 in FFPE Tissues

This protocol provides a general guideline for the immunohistochemical staining of ChemR23

in formalin-fixed, paraffin-embedded (FFPE) tissue sections. Optimization may be required for
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specific antibodies and tissue types.

Materials:

e FFPE tissue sections (3-5 um) on charged slides

e Xylene or a xylene substitute

« Ethanol (100%, 95%, 70%)

» Deionized or distilled water

e Antigen Retrieval Buffer (e.qg., Tris-EDTA, pH 9.0 or Sodium Citrate, pH 6.0)[10][11][12]
e Heat source for antigen retrieval (e.g., microwave, pressure cooker, water bath)[11][13]
o Protease solution (optional, for enzymatic retrieval)[5][6]

e Hydrogen Peroxide (3%) for blocking endogenous peroxidase activity[14]

o Blocking Buffer (e.g., 10% normal serum from the species of the secondary antibody in PBS)
[14]

e Primary antibody against ChemR23 (see table below for examples)
 Biotinylated secondary antibody

 Avidin-Biotin Complex (ABC) or Streptavidin-HRP reagent

e DAB (3,3'-Diaminobenzidine) substrate-chromogen solution

o Hematoxylin counterstain

e Mounting medium

e Phosphate Buffered Saline (PBS)

Recommended Primary Antibodies for ChemR23 IHC.:
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] o Recommended
Antibody Hostllsotype Applications o Reference
Dilution
Anti-ChemR23 ] WB, IHC, IF,
Rabbit Polyclonal IHC: 1:100-300 [10]
(A02960) ELISA
Mouse
ChemR23 WB, IP, IF, -
] Monoclonal IgG1 Not specified [15]
Antibody (H-6) IHC(P), ELISA
K
CMKLR1
Polyclonal ) N
] Rabbit / 1gG WB, IHC, ICC/IF Not specified [16]
Antibody (PA5-
50932)
Anti-ChemR23 Mouse
IHC 1:200 [5][6]
(clone 1A7) Monoclonal
Procedure:

» Deparaffinization and Rehydration:

o

Immerse slides in xylene (or substitute) two times for 5 minutes each.

Immerse slides in 100% ethanol two times for 5 minutes each.

[¢]

Immerse slides in 95% ethanol for 5 minutes.

[¢]

Immerse slides in 70% ethanol for 5 minutes.

[e]

o

Rinse slides in running deionized water for 5 minutes.[14][17]
e Antigen Retrieval:
o Heat-Induced Epitope Retrieval (HIER): This is the most common method.[13][18]
» Immerse slides in pre-heated antigen retrieval buffer (e.g., Tris-EDTA, pH 9.0).[10]

» Heat in a microwave, pressure cooker, or water bath at 95-100°C for 10-30 minutes.[11]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.bosterbio.com/anti-chemr23-antibody-a02960-boster.html
https://www.scbt.com/p/chemr23-antibody-h-6
https://www.thermofisher.com/antibody/product/CMKLR1-Antibody-Polyclonal/PA5-50932
https://pmc.ncbi.nlm.nih.gov/articles/PMC10396772/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2023.1196731/full
https://www.thermofisher.cn/cn/zh/home/references/protocols/cell-and-tissue-analysis/protocols/ihc-staining-formalin-fixed-paraffin-embedded-tissues.html
https://www.bosterbio.com/protocol-and-troubleshooting/ihc-protocol
https://www.abcam.com/en-us/technical-resources/protocols/ihc-antigen-retrieval
https://www.bosterbio.com/protocol-and-troubleshooting/ihc-optimization/antigen-retrieval
https://www.bosterbio.com/anti-chemr23-antibody-a02960-boster.html
https://www.ptglab.com/support/immunohistochemistry-protocol/ihc-antigen-retrieval/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

= Allow slides to cool in the buffer for at least 20 minutes at room temperature.[14]

o Proteolytic-Induced Epitope Retrieval (PIER): (Optional, antibody-dependent)

» Incubate slides with a protease solution (e.g., Proteinase K or Trypsin) for a specified
time and temperature (e.g., 4 minutes with Protease 1 at 37°C).[5][6][11]

» Rinse slides thoroughly with PBS.

Blocking of Endogenous Peroxidase:

o Incubate slides in 3% hydrogen peroxide in methanol or water for 10-15 minutes to block
endogenous peroxidase activity.[14]

o Rinse slides with PBS.

Blocking of Non-Specific Binding:

o Incubate slides with a blocking buffer (e.g., 10% normal serum) for 30-60 minutes at room
temperature in a humidified chamber.[14]

Primary Antibody Incubation:

o Dilute the primary anti-ChemR23 antibody to its optimal concentration in the blocking
buffer.

o Incubate the slides with the diluted primary antibody overnight at 4°C in a humidified
chamber.[10][17]

Secondary Antibody Incubation:

o Wash slides three times with PBS for 5 minutes each.

o Incubate slides with a biotinylated secondary antibody (e.g., goat anti-rabbit or goat anti-
mouse) for 30-60 minutes at room temperature.

Detection:

o Wash slides three times with PBS for 5 minutes each.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.thermofisher.cn/cn/zh/home/references/protocols/cell-and-tissue-analysis/protocols/ihc-staining-formalin-fixed-paraffin-embedded-tissues.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10396772/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2023.1196731/full
https://www.ptglab.com/support/immunohistochemistry-protocol/ihc-antigen-retrieval/
https://www.thermofisher.cn/cn/zh/home/references/protocols/cell-and-tissue-analysis/protocols/ihc-staining-formalin-fixed-paraffin-embedded-tissues.html
https://www.thermofisher.cn/cn/zh/home/references/protocols/cell-and-tissue-analysis/protocols/ihc-staining-formalin-fixed-paraffin-embedded-tissues.html
https://www.bosterbio.com/anti-chemr23-antibody-a02960-boster.html
https://www.bosterbio.com/protocol-and-troubleshooting/ihc-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Incubate slides with an Avidin-Biotin Complex (ABC) or Streptavidin-HRP reagent for 30
minutes at room temperature.

o Wash slides three times with PBS for 5 minutes each.

o Chromogen Development:

o Incubate slides with DAB substrate-chromogen solution until the desired brown staining
intensity is reached (monitor under a microscope).

o Rinse slides with deionized water to stop the reaction.
» Counterstaining:
o Counterstain with hematoxylin for 30 seconds to 1 minute.
o "Blue" the sections in running tap water.
o Dehydration and Mounting:
o Dehydrate the slides through graded ethanol solutions (70%, 95%, 100%).
o Clear in xylene (or substitute).

o Coverslip with a permanent mounting medium.

Mandatory Visualizations
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Caption: ChemR23 signaling pathway.
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Caption: Immunohistochemistry workflow for ChemR23.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Immunohistochemical Staining of
ChemR23 in Tissue Samples]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400190#immunohistochemistry-staining-for-
chemr23-in-tissue-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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